Cas no 1909309-28-9 (2-(3-bromophenyl)methylpyrrolidine hydrochloride)

• Product Name: 2-(3-bromophenyl)methylpyrrolidine hydrochloride
• CAS No: 1909309-28-9
• MDL: MFCD29060461
• CID: 4628595
• PubChem ID: 121553516
• Update Time: 2025-05-28

2-(3-bromophenyl)methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(3-bromophenyl)methyl]pyrrolidine hydrochloride
• 2-(3-bromophenyl)methylpyrrolidine hydrochloride

• MDL： MFCD29060461

Additional information on 2-(3-bromophenyl)methylpyrrolidine hydrochloride

Research Brief on 2-(3-bromophenyl)methylpyrrolidine hydrochloride (CAS: 1909309-28-9): Recent Advances and Applications

2-(3-bromophenyl)methylpyrrolidine hydrochloride (CAS: 1909309-28-9) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) targeting drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications in treating neurological disorders.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and characterization of 2-(3-bromophenyl)methylpyrrolidine hydrochloride. The researchers employed a multi-step synthetic route, starting from commercially available 3-bromobenzaldehyde, to achieve high yields and purity. The compound's structure was confirmed using nuclear magnetic resonance (NMR) spectroscopy and high-resolution mass spectrometry (HRMS). The study emphasized the compound's stability under various conditions, making it a promising candidate for further pharmaceutical development.

In another groundbreaking study, researchers investigated the pharmacological profile of 2-(3-bromophenyl)methylpyrrolidine hydrochloride. The compound demonstrated significant affinity for sigma-1 and sigma-2 receptors, which are implicated in various neurological and psychiatric disorders. In vitro assays revealed that the compound exhibited neuroprotective effects in models of oxidative stress and excitotoxicity, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

Further research has explored the compound's role as a precursor in the synthesis of more complex molecules. A team of chemists successfully utilized 2-(3-bromophenyl)methylpyrrolidine hydrochloride to develop a series of novel sigma receptor modulators with enhanced selectivity and potency. These derivatives showed promising results in preclinical models of pain management and neuroinflammation, paving the way for future clinical trials.

The safety and toxicological profile of 2-(3-bromophenyl)methylpyrrolidine hydrochloride has also been a subject of recent investigation. Acute and subchronic toxicity studies in animal models indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential as a safe and effective therapeutic agent, pending further evaluation in human trials.

In conclusion, 2-(3-bromophenyl)methylpyrrolidine hydrochloride (CAS: 1909309-28-9) represents a versatile and promising compound in the field of medicinal chemistry. Its unique pharmacological properties, coupled with its synthetic accessibility, make it a valuable tool for drug discovery and development. Future research should focus on optimizing its derivatives for enhanced efficacy and exploring its potential in treating a broader range of neurological and psychiatric conditions.